![molecular formula C15H22N2O B7577830 [5-(Aminomethyl)-2-methylpiperidin-1-yl]-(3-methylphenyl)methanone](/img/structure/B7577830.png)
[5-(Aminomethyl)-2-methylpiperidin-1-yl]-(3-methylphenyl)methanone
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Overview
Description
[5-(Aminomethyl)-2-methylpiperidin-1-yl]-(3-methylphenyl)methanone, also known as U-47700, is a synthetic opioid that belongs to the family of benzamide derivatives. It was first synthesized by Upjohn in the 1970s as a potential analgesic drug, but its development was discontinued due to its high toxicity and low therapeutic index. However, U-47700 has gained popularity in recent years as a recreational drug and has been associated with numerous cases of overdose and death.
Mechanism of Action
[5-(Aminomethyl)-2-methylpiperidin-1-yl]-(3-methylphenyl)methanone acts as a mu-opioid receptor agonist, which leads to the activation of the G protein-coupled receptor and subsequent inhibition of adenylyl cyclase. This results in a decrease in the intracellular levels of cyclic AMP, leading to the inhibition of neurotransmitter release and the modulation of pain perception.
Biochemical and Physiological Effects
This compound has been shown to produce analgesia, sedation, and euphoria in animal models. It also has respiratory depressant effects, which can lead to respiratory failure and death at high doses. This compound has a shorter duration of action compared to other opioids, which may contribute to its high abuse potential.
Advantages and Limitations for Lab Experiments
[5-(Aminomethyl)-2-methylpiperidin-1-yl]-(3-methylphenyl)methanone has been used in laboratory experiments to study the mu-opioid receptor and its effects on pain perception. However, its high toxicity and potential for abuse limit its use in research. Alternative compounds with similar pharmacological properties but lower toxicity may be more suitable for scientific studies.
Future Directions
Future research on [5-(Aminomethyl)-2-methylpiperidin-1-yl]-(3-methylphenyl)methanone should focus on developing safer and more effective opioid analgesics with lower abuse potential. This could involve the modification of the chemical structure of this compound to improve its pharmacological profile or the development of novel compounds that target different opioid receptors or other pain pathways. Additionally, studies on the neurobiological mechanisms underlying opioid addiction and dependence could lead to the development of new treatments for opioid use disorders.
Synthesis Methods
The synthesis of [5-(Aminomethyl)-2-methylpiperidin-1-yl]-(3-methylphenyl)methanone involves the reaction of 3-methylphenylacetic acid with thionyl chloride to form 3-methylphenylacetyl chloride. This is then reacted with N-methylpiperidine to form the corresponding amide. Finally, the amide is reduced with sodium borohydride to yield this compound.
Scientific Research Applications
[5-(Aminomethyl)-2-methylpiperidin-1-yl]-(3-methylphenyl)methanone has been used in scientific research to study its effects on the central nervous system. It has been shown to bind to the mu-opioid receptor with high affinity, leading to analgesic and euphoric effects. However, it also has a high potential for abuse and dependence.
properties
IUPAC Name |
[5-(aminomethyl)-2-methylpiperidin-1-yl]-(3-methylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O/c1-11-4-3-5-14(8-11)15(18)17-10-13(9-16)7-6-12(17)2/h3-5,8,12-13H,6-7,9-10,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCTOGZFARJHFEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CN1C(=O)C2=CC=CC(=C2)C)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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